Cas no 2496-91-5 (Demeton-S Sulfone)

• Product Name: Demeton-S Sulfone
• CAS No: 2496-91-5
• MF: C₈H₁₉O₅PS₂
• MW: 290.337221384048
• CID: 254948
• PubChem ID: 17239
• Update Time: 2025-04-19

Demeton-S Sulfone Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl S-[2-(ethylsulfonyl)ethyl] ester
• Disulfoton-Oxon-Sulfon
• Demeton-S Sulfone
• Demeton-S Sulfone-d10
• 1-diethoxyphosphorylsulfanyl-2-ethylsulfonylethane
• Demeton sulfone
• Disulfoton oxon sulfone
• UNII-Z3A90H8X3A
• O,O-Diethyl 2-ethylmercaptoethyl thiophosphate, thiolo isomer
• Demeton S-sulfone
• Disulfoton-oxon-sulfone
• Demeton thiol sulfone
• O,O-Diethyl S-[2-(ethylsulfonyl)ethyl] phosphorothioate
• Isosystox Sulfone
• Thiol systox sulfone
• BRN 1713526
• O,O-DIETHYLPHOSPHOROTHIOIC ACID S-(2-(ETHYLSULFONYL)ETHYL) ESTER
• Z3A90H8X3A
• VMXCTQSDRPKAOC-UHFFFAOYSA-N
• DEMETON-S-SULFONE
• AI3-24401
• Disulfoton-oxon-sulfone 100 microg/mL in Acetonitrile
• Diethyl S-(2-ethsulfonylethyl) thiophosphate
• Phosphorothioic acid, O,O-diethyl S-[2-(ethylsulfonyl)ethyl] ester
• O,O-Diethyl S-ethyl 2-ethylmercaptophosphorothiolate sulfone
• O,O-Diethyl S-(2-ethsulfonylethyl)phosphorothioate
• 2496-91-5
• Q27294940
• O,O-diethyl S-[2-(ethylsulfonyl)-ethyl]phosphorothioate
• PO systox sulfone
• diethyl {[2-(ethanesulfonyl)ethyl]sulfanyl}phosphonate
• PHOSPHOROTHIOIC ACID, O,O-DIETHYL S-(2-(ETHYLSULFONYL)ETHYL) ESTER
• 1ST20662
• Isodemeton-sulfone
• DTXSID6042230
• Iso-systox sulfone
• O,O-Diethyl S-[2-(ethylsulfonyl)ethyl] thiophosphate #
• NS00126039
• O,O-Diethyl S-(2-(ethylsulfonyl)ethyl) phosphorothioate

• Inchi： 1S/C8H19O5PS2/c1-4-12-14(9,13-5-2)15-7-8-16(10,11)6-3/h4-8H2,1-3H3
• InChI Key： VMXCTQSDRPKAOC-UHFFFAOYSA-N
• SMILES： S(CC)(CCSP(=O)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 290.04100
• Monoisotopic Mass: 290.04115305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 113.16000
• LogP: 3.41620

Demeton-S Sulfone Security Information

• Hazardous Material transportation number：UN 3018
• Packing Group：I
• Safety Term：6.1(a)
• Packing Group：I
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I